2,3-butanedione bis(8-quinolinylhydrazone)

• IUPAC Name: N-[(E)-[(3E)-3-(quinolin-8-ylhydrazinylidene)butan-2-ylidene]amino]quinolin-8-amine
• InChI: InChI=1S/C22H20N6/c1-15(25-27-19-11-3-7-17-9-5-13-23-21(17)19)16(2)26-28-20-12-4-8-18-10-6-14-24-22(18)20/h3-14,27-28H,1-2H3/b25-15+,26-16+
• InChI Key: PCBAHCXFYMCWBE-RYQLWAFASA-N
• Canonical SMILES: CC(=NNC1=CC=CC2=C1N=CC=C2)C(=NNC3=CC=CC4=C3N=CC=C4)C
• Isomeric SMILES: C/C(=N\NC1=CC=CC2=C1N=CC=C2)/C(=N/NC3=CC=CC4=C3N=CC=C4)/C
• Molecular Formula: C22H20N6
• Molecular Weight: 368.4 g/mol

Description

2,3-butanedione bis(8-quinolinylhydrazone), also known as BQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a metal chelator that has been shown to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

2,3-butanedione bis(8-quinolinylhydrazone) has been extensively studied for its potential applications in scientific research. One of the most promising applications of 2,3-butanedione bis(8-quinolinylhydrazone) is its use as a metal chelator. 2,3-butanedione bis(8-quinolinylhydrazone) has been shown to have a high affinity for a variety of metals, including copper, iron, and zinc. This property has led to its use in a variety of applications, including the study of metalloproteins.

Mechanism of Action

The mechanism of action of 2,3-butanedione bis(8-quinolinylhydrazone) is not fully understood. However, it is believed that 2,3-butanedione bis(8-quinolinylhydrazone) acts as a metal chelator, binding to metal ions and preventing them from interacting with other molecules. This property has led to its use in the study of metalloproteins, as it can be used to selectively remove metal ions from these proteins.
Biochemical and Physiological Effects:
2,3-butanedione bis(8-quinolinylhydrazone) has been shown to have a wide range of biochemical and physiological effects. In addition to its metal chelating properties, 2,3-butanedione bis(8-quinolinylhydrazone) has been shown to have antioxidant properties. It has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,3-butanedione bis(8-quinolinylhydrazone) is its high affinity for metal ions. This property has led to its use in a variety of applications, including the study of metalloproteins. However, 2,3-butanedione bis(8-quinolinylhydrazone) also has some limitations. For example, it can be difficult to work with due to its low solubility in water.

Future Directions

There are many potential future directions for research on 2,3-butanedione bis(8-quinolinylhydrazone). One area of interest is the development of new metal chelators based on the structure of 2,3-butanedione bis(8-quinolinylhydrazone). Another area of interest is the study of the antioxidant properties of 2,3-butanedione bis(8-quinolinylhydrazone), and its potential use in the treatment of oxidative stress-related diseases. Additionally, there is potential for the use of 2,3-butanedione bis(8-quinolinylhydrazone) in the development of new cancer therapies.

Synthesis Methods

2,3-butanedione bis(8-quinolinylhydrazone) can be synthesized through a reaction between 2,3-butanedione and 8-hydroxyquinoline. This reaction results in the formation of a yellow-orange solid that can be purified through recrystallization. The purity of the final product can be confirmed through NMR spectroscopy.